Cas no 1340131-88-5 (5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- )

• Product Name: 5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)-
• CAS No: 1340131-88-5
• MF: C₁₀H₁₉N₃S
• MW: 213.342960596085
• CID: 5251208
• Update Time: 2025-06-13

5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-4-(1,1-dimethylethyl)-5-thiazolemethanamine (ACI)
• 5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)-

• Inchi： 1S/C10H19N3S/c1-10(2,3)8-7(6-11)14-9(12-8)13(4)5/h6,11H2,1-5H3
• InChI Key： WURRCRZLZKPYIM-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=C(CN)SC=1N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)-

Comprehensive Overview of 5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- (CAS No. 1340131-88-5)

5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- (CAS No. 1340131-88-5) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely studied for its diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique combination of functional groups, including a dimethylamino moiety and a tert-butyl substituent, which contribute to its distinct chemical properties. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug discovery and advanced material synthesis.

In recent years, the demand for thiazole derivatives has surged, driven by their role in developing antimicrobial agents, anticancer drugs, and biodegradable materials. A common query among scientists is: "What are the synthetic routes for 5-Thiazolemethanamine derivatives?" or "How does the tert-butyl group influence the compound's reactivity?" These questions highlight the growing focus on optimizing the synthesis and functionalization of such molecules for targeted applications.

The structural uniqueness of CAS No. 1340131-88-5 lies in its electron-rich thiazole core, which enhances its suitability for catalysis and ligand design. For instance, the dimethylamino group can act as a mild base or a coordination site in metal-organic frameworks (MOFs), a hot topic in sustainable chemistry. This aligns with the broader trend of exploring green chemistry alternatives, where users frequently search for terms like "eco-friendly heterocyclic compounds" or "non-toxic catalysts."

From a pharmacological perspective, 2-(dimethylamino)-4-(1,1-dimethylethyl)-5-Thiazolemethanamine has drawn attention for its potential bioactivity. Recent studies suggest that similar thiazole amines exhibit neuroprotective effects or modulate enzyme inhibition, making them relevant to neurodegenerative disease research. This connects to popular search trends such as "novel thiazole-based therapeutics" and "small molecules for CNS disorders."

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Laboratories often inquire about "standard protocols for thiazole derivative purification" or "stability conditions for CAS 1340131-88-5." Proper storage under inert atmospheres and protection from light are recommended to maintain its integrity, as with many nitrogen-containing heterocycles.

In material science, the bulky tert-butyl group in 5-Thiazolemethanamine offers steric hindrance, which can be exploited to design porous polymers or supramolecular assemblies. Such applications resonate with the rising interest in smart materials and molecular engineering, frequently searched alongside keywords like "high-performance organic scaffolds" or "tailored molecular architectures."

To summarize, 5-Thiazolemethanamine, 2-(dimethylamino)-4-(1,1-dimethylethyl)- represents a versatile compound with cross-disciplinary relevance. Its synthetic adaptability, pharmacological potential, and material science applications position it as a valuable subject for ongoing research. For those exploring heterocyclic chemistry or drug design, understanding this molecule's properties could unlock innovative solutions to contemporary scientific challenges.